Cas no 311802-59-2 (Butanoic acid,1-methyl-4-piperidinyl ester)

Butanoic acid,1-methyl-4-piperidinyl ester structure
311802-59-2 structure
Product Name:Butanoic acid,1-methyl-4-piperidinyl ester
CAS No:311802-59-2
MF:C10H19NO2
MW:185.26336312294
CID:300722
PubChem ID:9815447
Update Time:2025-04-19

Butanoic acid,1-methyl-4-piperidinyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,1-methyl-4-piperidinyl ester
    • Butanoic acid, 1-methyl-4-piperidinyl ester (9CI)
    • (1-methylpiperidin-4-yl) butanoate
    • methyl-4-piperidinyl butyrate
    • 1-Methylpiperidin-4-yl butanoate
    • 311802-59-2
    • DTXSID70431145
    • SCHEMBL5844533
    • ZDIPDZCEYMNVHW-UHFFFAOYSA-N
    • CHEMBL177357
    • 1-Methylpiperidin-4-yl butyrate
    • Inchi: 1S/C10H19NO2/c1-3-4-10(12)13-9-5-7-11(2)8-6-9/h9H,3-8H2,1-2H3
    • InChI Key: ZDIPDZCEYMNVHW-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)C1CCN(C)CC1

Computed Properties

  • Exact Mass: 185.141578849g/mol
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų
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